Cas no 1822670-00-7 (3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine)

• Product Name: 3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine
• CAS No: 1822670-00-7
• MF: C₁₄H₁₅IN₂O
• MW: 354.186175584793
• MDL: MFCD08276145
• CID: 4708459
• Update Time: 2025-06-27

3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-N-ethyl-6-iodopyridin-2-amine
• AMY27365
• 3-Benzyloxy-2-ethylamino-6-iodopyridine
• 3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine

• MDL： MFCD08276145
• Inchi： 1S/C14H15IN2O/c1-2-16-14-12(8-9-13(15)17-14)18-10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,16,17)
• InChI Key： VOFZZTZCBXRAAB-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=N1)NCC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 354.02291 g/mol
• Monoisotopic Mass: 354.02291 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.2
• Molecular Weight: 354.19

Additional information on 3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine

Introduction to 3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine (CAS No. 1822670-00-7)

3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine, identified by the chemical identifier CAS No. 1822670-00-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This pyridine derivative features a unique structural motif that has garnered considerable attention from researchers due to its potential applications in drug discovery and molecular pharmacology. The presence of both an iodine substituent at the 6-position and an ethylamino group at the 2-position, coupled with a benzyloxy moiety at the 3-position, endows this compound with distinct chemical properties that make it a valuable scaffold for further derivatization and exploration.

The benzyloxy group not only influences the electronic properties of the pyridine ring but also introduces steric hindrance, which can be strategically exploited in designing molecules with enhanced binding affinity or selectivity. The iodine atom, on the other hand, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex organic molecules. These attributes make 3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine a promising intermediate in the synthesis of novel pharmacophores.

In recent years, there has been a surge in interest regarding pyridine-based compounds due to their diverse biological activities. Pyridines are ubiquitous scaffolds in many bioactive molecules, including antibiotics, antivirals, and anticancer agents. The specific substitution pattern of 3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine positions it as a candidate for exploring new therapeutic avenues. For instance, modifications at the 2-amino position could lead to derivatives with improved solubility or metabolic stability, while alterations at the 6-iodo position might enhance interactions with biological targets.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that exhibit weak binding to a target protein before being optimized into lead compounds. The structural features of 3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine, particularly its rigid pyridine core and diverse functional handles, make it an excellent candidate for generating libraries of fragments for high-throughput screening.

Recent advancements in computational chemistry have further enhanced the appeal of 3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine. Machine learning models and virtual screening techniques can predict the binding affinity of this compound to various biological targets with remarkable accuracy. This has enabled researchers to prioritize which derivatives to synthesize based on predicted activity, significantly reducing the time and cost associated with hit identification and lead optimization.

The synthesis of 3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amine involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the benzyloxy group typically proceeds via nucleophilic aromatic substitution (SNAr) or Buchwald-Hartwig amination, depending on the reaction conditions and reagents used. The subsequent installation of the ethylamino group can be achieved through reductive amination or direct alkylation reactions. Finally, iodination at the 6-position can be performed using iodinating agents such as N-Iodosuccinimide (NIS) or Iodine monochloride (ICl), often under palladium catalysis for regioselective outcomes.

The iodinated intermediate is particularly valuable because it allows for subsequent cross-coupling reactions with boronic acids or stannanes to introduce additional substituents at other positions on the pyridine ring. This modular approach has been successfully applied in synthesizing complex heterocycles that mimic natural products or known drug candidates but with improved pharmacological profiles.

In terms of biological activity, preliminary studies on related compounds suggest that modifications within this structural class may yield molecules with kinase inhibition properties. Kinases are enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. By leveraging computational tools and experimental validation, researchers aim to identify derivatives of 3-(Benzyloxy)-N-ethyl-6-iodopyridin-2-amino that exhibit potent inhibitory effects against specific kinases while minimizing off-target effects.

The development of novel methodologies for modifying this scaffold is also an active area of research. For example, transition-metal-catalyzed reactions have enabled the introduction of various functional groups with high precision and yield. Additionally, biocatalytic approaches using enzymes such as cytochrome P450 monooxygenases have been explored to achieve selective oxidation or reduction at specific positions within the molecule.

The growing interest in green chemistry has also influenced how compounds like 3-(Benzyloxy)-N-et hyl -6 - iodo p y ridi n -2 - am ine are synthesized and handled. Researchers are increasingly employing solvent-free reactions, catalytic amounts of metals, and recyclable catalysts to minimize waste and energy consumption. These sustainable practices not only reduce environmental impact but also make large-scale production more economically viable.

Looking ahead, the future prospects for 3-(Benzylooxy)-N - ethyl - 6 - i od o p y ridi n - 2 - am ine are promising given its structural versatility and potential biological relevance. Continued exploration through both experimental synthesis and computational modeling will likely uncover new derivatives with enhanced therapeutic potential. Collaborative efforts between synthetic chemists, biochemists, and computational scientists will be crucial in translating these findings into tangible benefits for patients worldwide.